Cas no 32605-06-4 (N-Methyl-2-nitropyridin-3-amine)

• Product Name: N-Methyl-2-nitropyridin-3-amine
• CAS No: 32605-06-4
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD00223336
• CID: 293720
• PubChem ID: 555983
• Update Time: 2025-11-06

N-Methyl-2-nitropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-nitropyridin-3-amine
• 3-Pyridinamine,N-methyl-2-nitro-
• 3-Methylamino-2-nitro-pyridin
• 3-methylamino-2-nitropyridine
• 3-Pyridinamine,N-methyl-2-nitro
• Methyl-(2-nitro-[3]pyridyl)-amin
• methyl-(2-nitro-[3]pyridyl)-amine
• N-Methyl-2-Nitro-3-Pyridinamine
• MFCD00223336
• SY033691
• CS-15819
• 3-(Methylamino)-2-nitropyridine
• SB54632
• DTXSID401303986
• A913086
• N-Methyl-2-nitro-3-pyridinamine #
• AKOS016011720
• Methyl-(2-nitropyridin-3-yl)amine
• AM806377
• SCHEMBL2267030
• 3-Pyridinamine, N-methyl-2-nitro-
• 32605-06-4
• EN300-155389
• CS-0046970
• 3-(N-methylamino)-2-nitropyridine

• MDL： MFCD00223336
• Inchi： 1S/C6H7N3O2/c1-7-5-3-2-4-8-6(5)9(10)11/h2-4,7H,1H3
• InChI Key： NCJOHCIQXAGJBV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=CN=1)NC)=O

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 335.9±27.0 °C at 760 mmHg
• Flash Point: 157.0±23.7 °C
• PSA: 70.74000
• LogP: 1.62770
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methyl-2-nitropyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N-Methyl-2-nitropyridin-3-amine

Comprehensive Overview of N-Methyl-2-nitropyridin-3-amine (CAS No. 32605-06-4): Properties, Applications, and Research Insights

N-Methyl-2-nitropyridin-3-amine (CAS No. 32605-06-4) is a specialized organic compound belonging to the nitropyridine derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for heterocyclic compounds in research and industrial applications, N-Methyl-2-nitropyridin-3-amine stands out as a versatile intermediate. Its molecular formula, C₆H₇N₃O₂, highlights the presence of both nitro and amine functional groups, which contribute to its reactivity and utility in synthetic chemistry.

The compound's physicochemical properties make it a valuable candidate for various synthetic pathways. Researchers have explored its role in the development of bioactive molecules, particularly in the design of pharmaceutical intermediates. For instance, its nitro group can undergo reduction to form corresponding amino derivatives, which are pivotal in constructing more complex structures. This reactivity aligns with the growing trend of green chemistry and sustainable synthesis, as scientists seek efficient methods to minimize waste and energy consumption. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol further enhances its practicality in laboratory settings.

In the context of drug discovery, N-Methyl-2-nitropyridin-3-amine has been investigated for its potential as a building block in the synthesis of small molecule inhibitors. The rise of targeted therapies and precision medicine has amplified the need for structurally diverse compounds, and this nitropyridine derivative fits the bill. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, makes it a valuable asset in medicinal chemistry. Additionally, its electron-withdrawing nitro group can influence the electronic properties of resulting molecules, a feature often exploited in structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, N-Methyl-2-nitropyridin-3-amine has found applications in agrochemical research. The compound's structural motifs are reminiscent of certain pesticide and herbicide scaffolds, prompting investigations into its utility in crop protection. With the global push toward sustainable agriculture, researchers are keen on developing safer and more effective agrochemicals, and this compound's derivatives could play a role in such innovations. Its stability under various environmental conditions also makes it a candidate for formulation studies.

The synthesis of N-Methyl-2-nitropyridin-3-amine typically involves nitration and amination steps, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have streamlined its production, reducing the reliance on harsh reagents. This aligns with the broader shift toward atom-efficient and catalytic processes in organic synthesis. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are routinely employed to characterize the compound, ensuring compliance with quality control standards.

From a market perspective, the demand for N-Methyl-2-nitropyridin-3-amine is expected to grow, driven by its applications in high-value industries. Suppliers and manufacturers are increasingly focusing on custom synthesis and scale-up capabilities to meet the needs of research institutions and corporations. The compound's patent landscape also reflects its commercial potential, with several filings highlighting its use in proprietary formulations. As the scientific community continues to explore its possibilities, N-Methyl-2-nitropyridin-3-amine remains a compound of interest for both academic and industrial researchers.

In summary, N-Methyl-2-nitropyridin-3-amine (CAS No. 32605-06-4) is a multifaceted compound with promising applications across diverse fields. Its chemical versatility, combined with the ongoing advancements in synthetic methodologies, positions it as a key player in the development of next-generation functional materials and therapeutic agents. As research progresses, this compound is likely to unlock new opportunities in science and technology, reinforcing its importance in modern chemistry.